N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-nitrobenzamide

• IUPAC Name: N-[(3,5-dichlorophenyl)carbamothioyl]-4-nitrobenzamide
• InChI: InChI=1S/C14H9Cl2N3O3S/c15-9-5-10(16)7-11(6-9)17-14(23)18-13(20)8-1-3-12(4-2-8)19(21)22/h1-7H,(H2,17,18,20,23)
• InChI Key: YCASNPRHQLUXPF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC(=S)NC2=CC(=CC(=C2)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H9Cl2N3O3S
• Molecular Weight: 370.2 g/mol

Description

“N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-nitrobenzamide” is a chemical compound. It has been studied for its potential use in the treatment of mycobacterial infections. The compound is a derivative of 2-aminothiazole and has been found to significantly affect Mycobacterium tuberculosis energetics.

Synthesis Analysis

The synthesis of this compound and similar derivatives often involves reactions of arylamine compounds with 3,5-dichlorobenzoyl chloride. These reactions are typically carried out in N,N′-dimethylformamide solution at 60 °C. The resulting dichlorobenzamide derivatives are then characterized and confirmed by nuclear magnetic resonance and infrared spectroscopy.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-nitrobenzamide” and its derivatives have been studied. The reactions of 3,5-dichlorobenzoyl chloride and arylamine compounds in N,N′-dimethylformamide solution at 60 °C afford a series of dichlorobenzamide derivatives.

Future Directions

The future directions for the study of “N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-nitrobenzamide” could involve further exploration of its potential use in the treatment of mycobacterial infections. Additionally, more research could be conducted to improve the compound’s toxicity and drug-likeness.